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Multiple Sclerosis (MS) lesion segmentation from Magnetic Resonance Imaging (MRI) is a
critical task for diagnosis, monitoring disease progression, and evaluating treatment efficacy.
Traditional segmentation methods often struggle with confluent lesions, where multiple lesions
merge, leading to inaccurate quantification. The ConfLUNet model presents a robust end-to-
end instance segmentation solution specifically designed to address this challenge by
accurately detecting and delineating individual white matter lesions, even in the presence of
confluence.

This document provides a comprehensive guide to implementing the ConfLUNet model,
detailing the necessary protocols from data preparation to model training and evaluation.

Quantitative Performance of ConfLUNet

ConfLUNet has demonstrated superior performance in instance-level segmentation of MS
lesions compared to baseline methods that rely on semantic segmentation followed by post-
processing techniques like Connected Components (CC) analysis. The following table
summarizes the key performance metrics on a held-out test set.
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Metric ConfLUNet 3D U-Net + CC 3D U-Net + ACLS
Panoptic Quality (PQ)  42.0% 37.5% 36.8%
F1 Score (Lesion

_ 67.3% 61.6% 59.9%
Detection)
F1 Score (Confluent

_ _ 81.5%

Lesion Units - CLU)
Recall (CLU) +12.5% (over CC)
Precision (CLU) +31.2% (over ACLS)

ACLS: Automated Confluent Lesion Splitting

Experimental Protocols

This section outlines the detailed methodologies for implementing the ConfLUNet model. The
protocol is based on the architecture and training procedures described in the original research
and the official source code.

Data Preparation and Preprocessing

Accurate and consistent data preparation is fundamental for the successful training of the
ConfLUNet model. The model expects 3D FLAIR MRI scans as input.

Protocol:

o Dataset Organization: Structure your dataset in a format compatible with the nnU-Net
framework. This typically involves creating separate directories for training images
(imagesTr) and corresponding labels (labelsTr).

¢ Input Data: Utilize 3D FLAIR MRI sequences.
o Preprocessing Pipeline:

o Skull Stripping: Remove the skull and other non-brain tissues from the MRI scans. This
can be achieved using established tools like FSL's BET (Brain Extraction Tool) or HD-BET.
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o Intensity Normalization: Normalize the intensity values of the FLAIR images to a standard
range (e.g., z-score normalization) to account for variations in scanner acquisition
parameters.

o Co-registration: If using multiple modalities (though ConfLUNet primarily relies on FLAIR),
ensure they are co-registered to the same anatomical space.

o Data Augmentation (During Training): The nnU-Net framework, on which ConfLUNet is
based, automatically applies a comprehensive set of data augmentation techniques during
training to improve model robustness. These include:

[e]

Random rotations and scaling

Elastic deformations

o

[¢]

Gamma correction

[¢]

Mirroring

Model Architecture

ConfLUNet is an instance segmentation model that builds upon a 3D U-Net backbone and
incorporates concepts from Panoptic DeepLab. It features a multi-head design to predict both
semantic lesion masks and instance-specific information.

Key Architectural Components:

o 3D U-Net Backbone: A standard encoder-decoder architecture for volumetric medical image
segmentation. The encoder path captures hierarchical features, while the decoder path
upsamples these features to generate a full-resolution segmentation map.

e Semantic Segmentation Head: This head outputs a binary segmentation mask, classifying
each voxel as either lesion or non-lesion.

 Instance Segmentation Heads: Inspired by Panoptic DeepLab, ConfLUNet employs two
additional heads to distinguish between individual lesion instances:
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o Center Prediction Head: This head predicts a heatmap where the peaks correspond to the
centers of individual lesions.

o Offset Regression Head: For each foreground voxel, this head predicts a 3D vector
pointing to the center of the lesion instance it belongs to.

Model Training

The training process involves jointly optimizing the three output heads of the network.
Protocol:

o Framework: The implementation leverages the nnU-Net framework for its automated
configuration and training pipeline.

e Loss Functions: A combination of loss functions is used to train the multi-head architecture:

o Semantic Segmentation Loss: A combination of Dice loss and Cross-Entropy loss is
typically used to handle class imbalance and produce accurate segmentation masks.

o Center Prediction Loss: A Mean Squared Error (MSE) loss is applied to the predicted
center heatmap.

o Offset Regression Loss: An L1 loss is used to penalize the difference between the
predicted and ground-truth offset vectors for foreground voxels.

o Optimizer: The Adam optimizer is a common choice for training deep neural networks.

o Learning Rate: A typical starting learning rate is in the range of 1e-4 to 1e-5, often with a
learning rate scheduler to decay the rate during training.

e Epochs and Batch Size: These hyperparameters will depend on the size of the training
dataset and the available GPU memory. The nnU-Net framework can automatically
determine suitable values.

o Hardware: Training deep learning models for 3D medical image segmentation is
computationally intensive and requires a high-end GPU with sufficient memory (e.g., NVIDIA
V100 or A100).
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Inference and Post-processing

Once the model is trained, it can be used to perform inference on new, unseen 3D FLAIR
images.

Protocol:

 Input: A preprocessed 3D FLAIR MRI scan.

e Model Prediction: The trained ConfLUNet model will output:
o A semantic segmentation mask.
o Alesion center heatmap.
o An offset regression map.

e Instance Mask Generation: The instance segmentation masks are generated through a post-
processing algorithm that groups the segmented foreground voxels based on the predicted
centers and offsets. This process typically involves:

o ldentifying lesion centers from the peaks in the center heatmap.

o For each foreground voxel in the semantic mask, using the predicted offset vector to
assign it to the nearest lesion center.

« Filtering: Small, clinically irrelevant lesion candidates can be filtered out based on a minimum
size threshold (e.g., a volume of 3mm3).

Visualizing the Workflow and Architecture

To better understand the implementation process and the model's structure, the following
diagrams are provided.
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Caption: Experimental workflow for MS lesion segmentation using ConfLUNet.
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Caption: High-level architecture of the ConfLUNet model.

« To cite this document: BenchChem. [Implementing ConfLUNet for Enhanced MS Lesion
Segmentation: A Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15548174#how-to-implement-the-conflunet-model-
for-ms-lesion-segmentation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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